Cas no 1613051-33-4 ((2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 1613051-33-4
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• MDL: MFCD06335039
• CID: 5181093
• PubChem ID: 2113922
• Update Time: 2025-11-01

(2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-, (2E)-
• (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid

• MDL： MFCD06335039
• Inchi： 1S/C13H10ClFN2O2/c1-8-11(6-7-12(18)19)13(14)17(16-8)10-4-2-9(15)3-5-10/h2-7H,1H3,(H,18,19)/b7-6+
• InChI Key： KUPCSJDAVPGCQE-VOTSOKGWSA-N
• SMILES： C(O)(=O)/C=C/C1=C(Cl)N(C2=CC=C(F)C=C2)N=C1C

Additional information on (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid

Introduction to (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic Acid (CAS No. 1613051-33-4)

The compound (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid, with the CAS number 1613051-33-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a pyrazole core, a fluoro-substituted phenyl ring, and a chloro-substituted moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrazole derivatives emerging as particularly promising candidates for their diverse biological activities. The specific arrangement of atoms in (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid contributes to its unique chemical properties, which are being harnessed in various research endeavors. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

Current research in the field of chemical biology has highlighted the importance of structurally diverse molecules in modulating biological pathways. The pyrazol-4-ylprop-2-enone moiety in this compound is of particular interest due to its potential to interact with biological targets in novel ways. Studies have shown that such structures can exhibit inhibitory effects on various enzymes and receptors, which are implicated in a range of diseases. The chloro and methyl substituents further contribute to the compound's complexity, allowing for fine-tuned modifications that can optimize its pharmacological profile.

One of the most compelling aspects of (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid is its potential as a lead compound for the development of new therapeutic agents. The combination of electronic and steric effects arising from its substituents creates a rich chemical space for exploration. Researchers are particularly interested in its interactions with proteins involved in inflammation and cancer pathways. Preliminary studies have suggested that derivatives of this compound may exhibit significant therapeutic potential, although further investigation is necessary to fully elucidate their mechanisms of action.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques has enabled chemists to produce this complex molecule with remarkable precision. This level of synthetic control is crucial for generating derivatives with tailored properties, which can be optimized for specific biological applications.

In the context of drug discovery, the ability to rapidly synthesize and modify complex molecules like (2E)-3-5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ypropeneoic acid is invaluable. High-throughput screening methods combined with computational modeling have accelerated the process of identifying promising candidates. These approaches allow researchers to rapidly assess the biological activity of numerous derivatives, thereby streamlining the drug discovery pipeline. The compound's unique structure provides a rich scaffold for such explorations, making it a valuable asset in pharmaceutical research.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Advanced computational methods are being employed to predict the interactions between (2E)-3-chloro-l-(4-fluorophenyl)-3-methyl-lH-pyrazol-l -ylpropeneoic acid and biological targets. These simulations provide insights into binding affinities, metabolic stability, and other critical parameters that are essential for drug development. By leveraging computational tools, researchers can design more effective derivatives with higher chances of success in clinical trials.

Looking ahead, the future prospects for (2E)-3-chloro-l-(4-fluorophenyl)-3-methyl-lH-pyrazol-l -ylpropeneoic acid appear promising. As our understanding of biological pathways continues to grow, so does the demand for structurally diverse compounds like this one. Its potential applications in treating various diseases make it a compelling candidate for further research and development. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in realizing its full therapeutic potential.